Cas no 123495-12-5 (THIENO[3,2-D]PYRIMIDINE-2,4(1H,3H)-DIONE, 3-(2-HYDROXYETHYL)-)
123495-12-5 structure
Product Name:THIENO[3,2-D]PYRIMIDINE-2,4(1H,3H)-DIONE, 3-(2-HYDROXYETHYL)-
CAS No:123495-12-5
MF:C8H8N2O3S
MW:212.225720405579
CID:3538136
PubChem ID:2732863
Update Time:2025-04-22
THIENO[3,2-D]PYRIMIDINE-2,4(1H,3H)-DIONE, 3-(2-HYDROXYETHYL)- Chemical and Physical Properties
Names and Identifiers
-
- THIENO[3,2-D]PYRIMIDINE-2,4(1H,3H)-DIONE, 3-(2-HYDROXYETHYL)-
- HMS1531F09
- 123495-12-5
- CCG-52541
- 3-(2-Hydroxyethyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
- HMS2788B18
- SR-01000641771-1
- Maybridge4_003639
- SMR000460660
- Oprea1_727174
- MLS000861876
- CHEMBL1531539
- 3-(2-hydroxyethyl)-1,2,3,4-tetrahydrothieno[3,2-d]pyrimidine-2,4-dione
- DTXSID301193534
- 3-(2-Hydroxyethyl)thieno(3,2-d)pyrimidine-2,4(1H,3H)-dione
-
- Inchi: 1S/C8H8N2O3S/c11-3-2-10-7(12)6-5(1-4-14-6)9-8(10)13/h1,4,11H,2-3H2,(H,9,13)
- InChI Key: OYYCHJJSVIVXSZ-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1C(N(C(N2)=O)CCO)=O
Computed Properties
- Exact Mass: 212.02556330Da
- Monoisotopic Mass: 212.02556330Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 97.9Ų
THIENO[3,2-D]PYRIMIDINE-2,4(1H,3H)-DIONE, 3-(2-HYDROXYETHYL)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
123495-12-5 (THIENO[3,2-D]PYRIMIDINE-2,4(1H,3H)-DIONE, 3-(2-HYDROXYETHYL)-) Related Products
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